Cas no 851267-39-5 (Phosphonic acid, [(2,3-dimethoxyphenyl)hydroxymethyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [(2,3-dimethoxyphenyl)hydroxymethyl]-, dimethyl ester
• CAS No: 851267-39-5
• MF: C₁₁H₁₇O₆P
• MW: 276.222844839096
• CID: 2807585
• PubChem ID: 225848
• Update Time: 2025-04-21

Phosphonic acid, [(2,3-dimethoxyphenyl)hydroxymethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 851267-39-5
• Phosphonic acid, [(2,3-dimethoxyphenyl)hydroxymethyl]-, dimethyl ester
• NSC15682
• DTXSID20280145
• NSC-15682

• Inchi： 1S/C11H17O6P/c1-14-9-7-5-6-8(10(9)15-2)11(12)18(13,16-3)17-4/h5-7,11-12H,1-4H3
• InChI Key： YFNCQDIWSWBDOK-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC=C(C=1OC)OC)O)(=O)(OC)OC

Computed Properties

• Exact Mass: 276.076
• Monoisotopic Mass: 276.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 84.03000
• LogP: 2.18060